Cas no 36238-64-9 (Cyclo(-D-Ala-L-Pro))

• Product Name: Cyclo(-D-Ala-L-Pro)
• CAS No: 36238-64-9
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD00236940
• CID: 296171
• PubChem ID: 11902953
• Update Time: 2025-05-20

Cyclo(-D-Ala-L-Pro) Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3-methyl-, (3R,8aS)-
• Cyclo(-D-Ala-L-Pro)
• Cyclo(-D-Ala-Pro)
• Cyclo(L-prolyl-D-alanyl)
• Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3-methyl-, (3R-cis)-
• CS-0371592
• CYCLO(D-ALA-L-PRO)
• HY-N10185
• AT17537
• CHEMBL3793191
• MFCD00236940
• (3R,8aS)-3-methyl-octahydropyrrolo[1,2-a]pyrazine-1,4-dione
• PYRROLO[1,2-A]PYRAZINE-1,4-DIONE, HEXAHYDRO-3-METHYL- (9CI)
• (3r,8as)-3-methyl-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine-1,4-dione
• DTXSID00474545
• 36238-64-9
• (3R,8aS)-3-methyl-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• AKOS006274202
• (3R,8aS)-3-Methylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-3-methyl-, (3R,8aS)- (9CI)
• DA-62577
• (3R,8AS)-3-METHYL-HEXAHYDROPYRROLO[1,2-A]PYRAZINE-1,4-DIONE

• MDL： MFCD00236940
• Inchi： 1S/C8H12N2O2/c1-5-8(12)10-4-2-3-6(10)7(11)9-5/h5-6H,2-4H2,1H3,(H,9,11)/t5-,6+/m1/s1
• InChI Key： WSLYCILIEOFQPK-RITPCOANSA-N
• SMILES： O=C1[C@@H](C)NC([C@@H]2CCCN21)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives

Additional information on Cyclo(-D-Ala-L-Pro)

Cyclo(-D-Ala-L-Pro): A Promising Compound in the Field of Peptide Chemistry and Drug Development

Cyclo(-D-Ala-L-Pro) (CAS No. 36238-64-9) is a cyclic dipeptide that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, biotechnology, and materials science. This compound, also known as cyclo(D-alanine-L-proline), is characterized by its stable cyclic structure, which confers it with enhanced biological activity and improved pharmacokinetic properties compared to its linear counterparts.

The synthesis of Cyclo(-D-Ala-L-Pro) involves the formation of a peptide bond between D-alanine and L-proline, followed by cyclization to create the cyclic dipeptide. This process can be achieved through various methods, including solid-phase peptide synthesis (SPPS) and solution-phase synthesis. The choice of method depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in peptide synthesis techniques have made it possible to produce Cyclo(-D-Ala-L-Pro) with high efficiency and purity, making it more accessible for research and development.

One of the key areas of interest for Cyclo(-D-Ala-L-Pro) is its potential as a drug candidate. Cyclic peptides are known for their ability to bind to specific protein targets with high affinity and selectivity, making them valuable in the development of therapeutic agents. Studies have shown that Cyclo(-D-Ala-L-Pro) exhibits promising biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that Cyclo(-D-Ala-L-Pro) has potent antimicrobial activity against a range of bacterial strains, including multidrug-resistant pathogens.

In addition to its direct therapeutic applications, Cyclo(-D-Ala-L-Pro) has also been explored as a building block for the design of more complex peptides and peptidomimetics. The cyclic structure provides a rigid scaffold that can be modified with various functional groups to enhance or modulate its biological activity. This flexibility makes it an attractive candidate for the development of novel drugs targeting specific diseases or conditions.

The pharmacokinetic properties of Cyclo(-D-Ala-L-Pro) are another area of active research. Cyclic peptides generally exhibit improved stability against proteolytic degradation compared to linear peptides, which can enhance their bioavailability and extend their half-life in vivo. Studies have shown that Cyclo(-D-Ala-L-Pro) has good stability in physiological conditions and can be effectively absorbed through various routes of administration, including oral and parenteral routes.

In the context of drug delivery systems, Cyclo(-D-Ala-L-Pro) has been investigated as a carrier molecule for targeted drug delivery. Its ability to penetrate cell membranes and deliver therapeutic payloads to specific cellular compartments makes it a promising candidate for enhancing the efficacy and safety of drug treatments. For example, a study published in Biomaterials demonstrated that conjugating anticancer drugs to Cyclo(-D-Ala-L-Pro) resulted in enhanced tumor targeting and reduced systemic toxicity.

Beyond its pharmaceutical applications, Cyclo(-D-Ala-L-Pro) has also found use in other areas such as materials science and diagnostics. Its unique structural properties make it suitable for the development of functional materials with tailored properties, such as self-assembling peptides for tissue engineering or nanomaterials for sensing applications. Additionally, the ability to label Cyclo(-D-Ala-L-Pro) with fluorescent or radioactive tags allows for its use in imaging techniques to monitor biological processes at the molecular level.

The ongoing research on Cyclo(-D-Ala-L-Pro) is driven by its potential to address unmet medical needs and improve patient outcomes. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely that new applications will emerge, further expanding its utility in various fields. The interdisciplinary nature of this research highlights the importance of collaboration between chemists, biologists, pharmacologists, and materials scientists in advancing our understanding and utilization of this versatile compound.

In conclusion, Cyclo(-D-Ala-L-Pro) (CAS No. 36238-64-9) represents a promising compound with a wide range of potential applications in pharmaceuticals, biotechnology, and materials science. Its unique cyclic structure confers it with enhanced stability and biological activity, making it an attractive candidate for drug development and other advanced applications. As research continues to uncover new insights into its properties and functions, it is poised to play a significant role in addressing current challenges in healthcare and beyond.